Cas no 130600-36-1 (N-(4-Acetylphenyl)-N-methylacetamide)

N-(4-Acetylphenyl)-N-methylacetamide structure
130600-36-1 structure
Product Name:N-(4-Acetylphenyl)-N-methylacetamide
CAS No:130600-36-1
MF:C11H13NO2
MW:191.226423025131
CID:135666
PubChem ID:11480943
Update Time:2025-04-19

N-(4-Acetylphenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Acetylphenyl)-N-methylacetamide
    • 3'-(N-METHYLACETYL)ACETOPHENONE
    • Acetamide,N-(4-acetylphenyl)-N-methyl-
    • 1-[3-(methylamino)phenyl]ethanone
    • 3'-(N-Methylacet)acetophenone
    • 130600-36-1
    • SCHEMBL6686244
    • Inchi: 1S/C11H13NO2/c1-8(13)10-4-6-11(7-5-10)12(3)9(2)14/h4-7H,1-3H3
    • InChI Key: JOZLQDJSHSJSNT-UHFFFAOYSA-N
    • SMILES: O=C(C)N(C)C1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.062
  • Boiling Point: 283.8°C at 760 mmHg
  • Flash Point: 127.1°C
  • Refractive Index: 1.567
  • PSA: 29.1
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